Cas no 2172043-50-2 (5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylpentanoic acid)

• Product Name: 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylpentanoic acid
• CAS No: 2172043-50-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6170058
• PubChem ID: 165548590
• Update Time: 2025-05-26

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylpentanoic acid
• 5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-3-methylpentanoic acid
• EN300-1520267
• 2172043-50-2

• Inchi： 1S/C27H32N2O5/c1-18(15-24(30)31)11-14-28-25(32)27(12-6-13-27)17-29-26(33)34-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23H,6,11-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： VFESYJKGMUVNHA-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCCC(C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylpentanoic acid

Research Briefing on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylpentanoic acid (CAS: 2172043-50-2)

The compound 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylpentanoic acid (CAS: 2172043-50-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclobutyl ring system makes it particularly valuable in solid-phase peptide synthesis (SPPS) and the design of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlights its role in the development of peptide-based inhibitors targeting protein-protein interactions (PPIs). The study demonstrates that the incorporation of this compound into peptide backbones enhances stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the cyclobutyl moiety has been shown to improve conformational rigidity, which is crucial for maintaining the desired biological activity.

Another key area of research involves the use of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylpentanoic acid in the synthesis of peptidomimetics. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) explores its utility in creating non-peptidic scaffolds that mimic the structure and function of natural peptides. This approach has shown potential in overcoming the limitations of traditional peptide therapeutics, such as poor metabolic stability and membrane permeability.

Furthermore, advancements in analytical techniques have enabled more precise characterization of this compound. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure the purity and consistency of batches used in research. These methodological improvements are critical for reproducibility and scalability in pharmaceutical development.

In conclusion, 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-3-methylpentanoic acid (CAS: 2172043-50-2) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications in peptide synthesis, peptidomimetics, and therapeutic development underscore its importance in advancing the field. Future research is expected to further explore its potential in targeted drug delivery and personalized medicine.